2-[(4-isopropylbenzoyl)amino]benzamide

• IUPAC Name: 2-[(4-propan-2-ylbenzoyl)amino]benzamide
• InChI: InChI=1S/C17H18N2O2/c1-11(2)12-7-9-13(10-8-12)17(21)19-15-6-4-3-5-14(15)16(18)20/h3-11H,1-2H3,(H2,18,20)(H,19,21)
• InChI Key: WLNVNBGSAWHSKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

2-[(4-Isopropylbenzoyl)amino]benzamide is a synthetic benzamide derivative characterized by a central benzamide scaffold substituted with a 4-isopropylbenzoyl group at the 2-amino position. Its molecular formula is C₁₇H₁₈N₂O₂, with a molecular weight of 282.34 g/mol. The compound is of interest in medicinal chemistry due to its structural similarity to bioactive benzamides, which often exhibit enzyme-inhibitory or receptor-modulating properties. Synthetic routes typically involve coupling 4-isopropylbenzoic acid with 2-aminobenzamide via carbodiimide-mediated amidation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-isopropylbenzoyl)amino]benzamide typically involves the direct condensation of 4-isopropylbenzoic acid with 2-aminobenzamide. This reaction can be facilitated by using a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) under ultrasonic irradiation . The reaction conditions are mild, and the process is considered green and efficient, yielding high purity products.

Industrial Production Methods

In an industrial setting, the production of 2-[(4-isopropylbenzoyl)amino]benzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency and scalability of the process. The reaction is typically carried out at elevated temperatures to ensure complete conversion of the starting materials .

Chemical Reactions Analysis

Types of Reactions

2-[(4-isopropylbenzoyl)amino]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the benzamide group to an amine or other reduced forms.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can lead to a variety of substituted benzamide derivatives .

Scientific Research Applications

2-[(4-isopropylbenzoyl)amino]benzamide has several scientific research applications, including:

Medicinal Chemistry: It serves as an intermediate in the synthesis of therapeutic agents, particularly those with antiplatelet, anticancer, and anti-inflammatory properties.

Biological Studies: The compound is used in studies related to enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industrial Applications: It is used in the production of polymers, resins, and other materials in the plastics and rubber industries.

Mechanism of Action

The mechanism of action of 2-[(4-isopropylbenzoyl)amino]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. In receptor binding studies, it can act as an agonist or antagonist, influencing signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzamide derivatives are a well-studied class of compounds, and 2-[(4-isopropylbenzoyl)amino]benzamide shares structural motifs with several analogs. Below is a comparative analysis of key properties:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	LogP<sup>*</sup>	Aqueous Solubility (mg/mL)	Key Substituents
2-[(4-Isopropylbenzoyl)amino]benzamide	C₁₇H₁₈N₂O₂	282.34	3.8	0.12	4-Isopropylbenzoyl, benzamide
4-Aminobenzamide	C₇H₈N₂O	136.15	0.9	5.6	Unsubstituted benzamide
2-[(4-Methylbenzoyl)amino]benzamide	C₁₅H₁₄N₂O₂	262.29	3.2	0.25	4-Methylbenzoyl, benzamide
2-[(Benzoyl)amino]benzamide	C₁₄H₁₂N₂O₂	240.26	2.7	0.45	Benzoyl, benzamide

^*LogP values calculated using XLogP3 software.

Key Observations:

Lipophilicity: The 4-isopropyl group in 2-[(4-isopropylbenzoyl)amino]benzamide increases its LogP (3.8) compared to analogs with smaller substituents (e.g., 4-methyl, LogP 3.2). This enhances membrane permeability but reduces aqueous solubility (0.12 mg/mL) .

Biological Activity: Enzyme Inhibition: Unlike 4-aminobenzamide, a known poly(ADP-ribose) polymerase (PARP) inhibitor, the bulky isopropyl group in the target compound may sterically hinder binding to PARP’s catalytic site. However, it shows moderate activity against carbonic anhydrase IX (IC₅₀ = 1.2 µM) due to hydrophobic interactions in the enzyme’s active site .

Chemical Stability : The isopropyl group enhances steric protection of the amide bond, reducing hydrolysis rates in acidic media (t₁/₂ = 12 hours at pH 2) compared to unsubstituted benzamides (t₁/₂ = 3 hours) .

Pharmacokinetic and Toxicity Profiles

• Metabolism : The compound undergoes hepatic glucuronidation, similar to other benzamides. Its isopropyl group slows cytochrome P450-mediated oxidation, resulting in a longer half-life (t₁/₂ = 6.5 hours) than 4-methylbenzoyl analogs (t₁/₂ = 4.1 hours) .
• Toxicity: In vitro assays indicate moderate cytotoxicity (CC₅₀ = 45 µM in HepG2 cells), likely due to off-target interactions with mitochondrial membranes. This is higher than 4-aminobenzamide (CC₅₀ > 100 µM) but lower than nitro-substituted benzamides .